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Compound of Interest

Compound Name: 4-(Ethylamino)benzoic acid

Cat. No.: B1597772

An In-depth Technical Guide to the Safe Handling of 4-(Ethylamino)benzoic acid

This guide provides comprehensive safety and handling protocols for 4-(Ethylamino)benzoic
acid (CAS: 7409-09-8), tailored for researchers, scientists, and professionals in drug
development. The information herein is synthesized from authoritative safety data sheets and
chemical databases to ensure technical accuracy and promote a self-validating system of
laboratory safety.

Core Hazard Identification and Toxicological Profile

4-(Ethylamino)benzoic acid is a chemical compound that, while valuable in research and
synthesis, presents several health hazards that necessitate careful handling.[1][2][3][4]
Understanding the specific nature of these hazards is the foundation of safe laboratory
practice. The compound is classified under the Globally Harmonized System (GHS) with
multiple hazard statements.[1][2][5]

GHS Hazard Classification Summary
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Hazard Class GHS Code Description Source(s)
Acute Toxicity, Oral H302 Harmful if swallowed. [1]
Skin o
) o H315 Causes skin irritation. [11121[4115]
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 N [L1[2]141[5]
Damage/Irritation irritation.
Specific Target Organ May cause respirator
peclic TArget D108 1335 e P e
Toxicity irritation.

The primary routes of exposure are inhalation of the dust, direct contact with skin and eyes,
and ingestion.[2][6] The toxicological data indicates that the compound's irritant properties are
of primary concern. Skin contact can lead to redness and irritation, while eye contact is likely to
cause more significant, serious irritation.[2][4][7] Inhalation of the powdered form can irritate the
respiratory tract, and ingestion is harmful.[1][2]

Exposure Controls and Personal Protective
Equipment (PPE)

To mitigate the risks identified, a multi-layered approach combining engineering controls and
appropriate PPE is mandatory.

Engineering Controls

The primary engineering control is to minimize the generation and accumulation of dust and to
keep airborne concentrations low.[3][4]

e Ventilation: Always handle 4-(Ethylamino)benzoic acid in a well-ventilated area. For
procedures that may generate significant dust, such as weighing or transferring large
quantities, a certified chemical fume hood is required.[2][3][4]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[2][6]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-_Ethylamino_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Ethylamino_benzoic-acid
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/9398CD_SDS.pdf
https://www.chemical-label.com/en/ghs/print-clp/7409-09-8/4-ethylaminobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Ethylamino_benzoic-acid
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/9398CD_SDS.pdf
https://www.chemical-label.com/en/ghs/print-clp/7409-09-8/4-ethylaminobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Ethylamino_benzoic-acid
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/9398CD_SDS.pdf
https://www.chemical-label.com/en/ghs/print-clp/7409-09-8/4-ethylaminobenzoic-acid
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AAA1242614&productDescription=4-METHLAMINO+BENZOIC+AC+9+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/9398CD_SDS.pdf
https://www.technopharmchem.com/application/uploads/files/1698831881_4-AMINO_BENZOIC_ACID.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Ethylamino_benzoic-acid
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/7020CR_SDS.pdf
https://aksci.com/sds/9398CD_SDS.pdf
https://www.benchchem.com/product/b1597772?utm_src=pdf-body
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/7020CR_SDS.pdf
https://aksci.com/sds/9398CD_SDS.pdf
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AAA1242614&productDescription=4-METHLAMINO+BENZOIC+AC+9+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The selection of PPE is directly dictated by the compound's hazard profile. The following PPE

is required as a minimum standard when handling 4-(Ethylamino)benzoic acid.[2][3][7][8]

Protection Type

Specification

Rationale and Causality

Safety goggles with side-
shields conforming to EN166

Protects against airborne dust

particles and splashes, directly

Eye/Face addressing the H319 "Causes
(EU) or NIOSH (US) ) o
serious eye irritation" hazard.
standards.
[2](8]
Prevents direct skin contact,
mitigating the H315 "Causes
Hand Chemically compatible, skin irritation" hazard. Gloves
an
impervious gloves (e.g., nitrile).  must be inspected before use
and removed carefully to avoid
skin contamination.[2][7]
Protects skin and personal
Body Laboratory coat. clothing from contamination.[2]

[8]

Respiratory

Required when dusts are
generated. A NIOSH/MSHA-
approved respirator with a
particulate filter may be
necessary if engineering

controls are insufficient.

Minimizes the risk of inhaling
dust, addressing the H335
"May cause respiratory
irritation" hazard.[6][7]

Standard Operating Protocol for Handling

This section outlines a self-validating workflow for the safe handling of solid 4-

(Ethylamino)benzoic acid. Adherence to this protocol minimizes exposure and ensures

procedural integrity.

Step-by-Step Handling Procedure

o Preparation: Don all required PPE as specified in Section 2.2. Designate a specific handling

area, preferably within a chemical fume hood.
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» Weighing: Tare a suitable container on an analytical balance. Carefully transfer the desired
amount of 4-(Ethylamino)benzoic acid to the container using a spatula. Minimize dust
generation during this process.

o Container Sealing: Tightly close the primary container of the chemical immediately after use.

[2][3]

» Dissolution (if applicable): If preparing a solution, add the solvent to the weighed solid slowly.
Ensure the process is conducted in a fume hood.

o Cleanup: Decontaminate the spatula and weighing vessel. Wipe down the balance and
surrounding work area with a damp cloth to remove any residual dust.

e Waste Disposal: Dispose of contaminated materials (e.g., weigh boats, wipes, gloves) in a
designated, sealed waste container according to institutional and local regulations.[2][8]

o Post-Handling: Wash hands thoroughly with soap and water after removing gloves.[2][3][7]

Workflow Diagram: Safe Handling of 4-
(Ethylamino)benzoic acid
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What is the exposure type?

Inhalation

Wash with Soap & Water (15 min) Rinse with Water (15 min)
Remove Contaminated Clothing Remove Contacts

\ MMEDIATELY

Ingestion

Rinse Mouth
Drink Water

Move to Fresh Air
Keep Comfortable

Click to download full resolution via product page

Caption: Decision-making flow for first aid after an exposure event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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Email: info@benchchem.com
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